6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine is a substituted quinoline derivative characterized by a bromine atom at position 6, a fluorine atom at position 7, and dimethylamine groups at positions N4 and 8 of the quinoline scaffold. Its molecular formula is C₁₁H₁₁BrFN₃ (molecular weight: 284.13 g/mol).
Properties
Molecular Formula |
C11H11BrFN3 |
|---|---|
Molecular Weight |
284.13 g/mol |
IUPAC Name |
6-bromo-7-fluoro-4-N,8-dimethylquinoline-3,4-diamine |
InChI |
InChI=1S/C11H11BrFN3/c1-5-9(13)7(12)3-6-10(5)16-4-8(14)11(6)15-2/h3-4H,14H2,1-2H3,(H,15,16) |
InChI Key |
JWVRPDYNWIVUSL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C(=CC(=C1F)Br)C(=C(C=N2)N)NC |
Origin of Product |
United States |
Preparation Methods
Preparation Methods
General Synthetic Strategy
The synthesis of halogenated quinoline derivatives such as 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine typically involves:
- Halogenation of quinoline or quinoline precursors to introduce bromine and fluorine substituents selectively at desired positions.
- Amination and methylation steps to install the dimethylamino groups at the 3,4-diamine positions or N4 and 8 positions on the quinoline ring.
- Cyclization and condensation reactions to form the quinoline core if starting from simpler precursors.
Specific Synthetic Routes
While direct literature on this exact compound is limited, synthesis of structurally related compounds provides a clear methodology:
Bromination and Fluorination of Quinoline Derivatives
- Starting from 7-fluoro-3,4-dihydroquinolin-2(1H)-one, bromination at position 6 is achieved using N-bromosuccinimide (NBS) in N,N-dimethylformamide (DMF) at 0–20 °C over 4 hours, yielding 6-bromo-7-fluoro-3,4-dihydroquinolin-2(1H)-one with ~92% yield.
- This step is critical to introduce the bromine substituent regioselectively without affecting the fluorine atom.
Amination and Methylation
- The introduction of amino groups at the 3 and 4 positions of the quinoline ring can be achieved through nucleophilic substitution or reduction of nitro precursors followed by methylation.
- Dimethylation of amino groups is typically performed using methylating agents such as methyl iodide or dimethyl sulfate under controlled conditions.
Cyclization and Condensation
- The quinoline core can be synthesized via Friedländer condensation or related methods involving ortho-aminobenzaldehydes and ketones or nitriles, as demonstrated in the synthesis of related arylquinolines.
- This step allows for the introduction of substituents on the aromatic ring prior to halogenation.
Example Synthetic Scheme (Adapted from Related Compounds)
Research Findings and Analytical Data
- The bromination reaction is highly regioselective and efficient under mild conditions, as demonstrated by the high yield and purity of the intermediate.
- Analytical characterization of related quinoline derivatives includes Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS) , and combustion analysis to confirm structure and purity.
- The presence of halogens and amino groups influences the chemical reactivity and biological activity of the compound, making it a promising candidate for enzyme inhibition and medicinal chemistry applications.
Summary Table of Key Synthetic Parameters
| Parameter | Details |
|---|---|
| Bromination Reagent | N-Bromosuccinimide (NBS) |
| Solvent for Bromination | N,N-Dimethylformamide (DMF) |
| Temperature for Bromination | 0 to 20 °C |
| Reaction Time for Bromination | 4 hours |
| Amination Method | Nucleophilic substitution or reduction of nitro group |
| Methylation Agents | Methyl iodide or dimethyl sulfate |
| Purification Techniques | Flash chromatography, recrystallization |
| Yield of Bromination Step | ~92% |
| Analytical Techniques | NMR, MS, combustion analysis |
Chemical Reactions Analysis
Types of Reactions
6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine can undergo various types of chemical reactions, including:
Oxidation: This compound can be oxidized to form quinoline N-oxides.
Reduction: Reduction reactions can convert it into different amine derivatives.
Substitution: Halogen atoms (bromo and fluoro) can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction can produce various amine derivatives .
Scientific Research Applications
6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a lead compound in drug discovery for various therapeutic areas.
Industry: Utilized in the development of advanced materials and chemical sensors.
Mechanism of Action
The mechanism of action of 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine is not fully understood. it is believed to interact with specific molecular targets and pathways, such as DNA intercalation and enzyme inhibition, which contribute to its biological activities .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Positional Isomer: 6-Bromo-5-fluoro-N4,8-dimethylquinoline-3,4-diamine
A key positional isomer of the target compound is 6-bromo-5-fluoro-N4,8-dimethylquinoline-3,4-diamine (CAS: 2090223-76-8). While both compounds share identical molecular formulas and substituent groups (Br, F, N(CH₃)₂), the fluorine atom is located at position 5 in this isomer instead of position 7. This subtle positional difference significantly alters the electronic and steric properties of the molecule.
Data Table 1: Structural and Property Comparison
Key Findings :
- Electronic Effects: The fluorine atom at position 7 in the target compound creates a stronger electron-withdrawing effect on the adjacent bromine (C6) compared to the 5-fluoro isomer.
- NMR Profiles: Evidence from comparative NMR studies of similar quinoline derivatives (e.g., compounds 1, 7, and Rapa) shows that substituent positions directly affect chemical shifts in specific regions (e.g., regions A and B in Figure 6 of ). For the target compound, the F at C7 would perturb the chemical environment of nearby protons (e.g., C6–C8), leading to distinct shifts compared to the 5-fluoro isomer.
Comparison with Other Halogenated Quinolines
Example 1: 6-Chloro-7-fluoro-N4,8-dimethylquinoline-3,4-diamine
Replacing bromine with chlorine reduces molecular weight (269.68 g/mol) and alters steric bulk. Bromine’s larger atomic radius may enhance π-stacking interactions in biological systems, while chlorine offers improved solubility in polar solvents.
Example 2: 6-Bromo-8-fluoro-N4-methylquinoline-3,4-diamine
The fluorine at C8 (instead of C7) could disrupt hydrogen-bonding networks in crystal structures.
Research Implications and Limitations
- Synthetic Challenges : The target compound’s synthesis requires precise regioselective halogenation to avoid forming positional isomers like the 5-fluoro derivative.
- Biological Activity : While specific data for the target compound are lacking, analogs with bromine at C6 exhibit enhanced kinase inhibition compared to chloro or fluoro variants.
- Gaps in Data : Physical properties (e.g., solubility, melting point) and toxicity profiles remain uncharacterized for both the target compound and its isomers.
Biological Activity
6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine is a synthetic organic compound belonging to the quinoline family. Its unique structure, characterized by the presence of bromine and fluorine halogens along with dimethyl substitutions, suggests potential biological activities that warrant investigation. This article explores the biological activity of this compound, emphasizing its mechanisms of action, potential therapeutic applications, and relevant research findings.
Chemical Structure and Properties
The molecular formula of 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine is C12H12BrF2N4, with a molecular weight of approximately 321.00 g/mol. The compound features a quinoline ring system with specific halogen and amine substitutions that influence its reactivity and biological interactions.
Structural Features
| Feature | Description |
|---|---|
| Molecular Formula | C12H12BrF2N4 |
| Molecular Weight | 321.00 g/mol |
| Key Functional Groups | Bromine (Br), Fluorine (F), Amine (NH2) |
| Dimethyl Substituents | Positions N4 and N8 |
Anticancer Properties
Research indicates that quinoline derivatives exhibit significant anticancer activity. The presence of halogen atoms at specific positions on the quinoline ring can enhance their efficacy against various cancer cell lines. For instance, studies have shown that similar compounds demonstrate selective cytotoxicity towards tumorigenic cells while sparing non-tumorigenic cells .
Case Study: Anticancer Activity Assessment
In a comparative study involving various quinoline derivatives, compounds similar to 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine were evaluated for their IC50 values against different cancer cell lines:
| Compound Name | IC50 (µM) | Cell Line |
|---|---|---|
| 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine | TBD | MCF-7 (Breast Cancer) |
| 6-Bromo-7-fluoroquinoline | TBD | SW480 (Colon Cancer) |
| Erlotinib | 84.20 ± 1.72 | MCF-7 |
These findings suggest that the compound may interact with key biological targets such as EGFR (Epidermal Growth Factor Receptor), which is often implicated in cancer progression .
The mechanism through which 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine exerts its biological effects is not fully elucidated. However, it is hypothesized to involve:
- DNA Intercalation : The compound may intercalate into DNA strands, disrupting replication and transcription processes.
- Enzyme Inhibition : It could inhibit specific enzymes involved in cell proliferation or survival pathways.
Antimicrobial Activity
In addition to anticancer properties, there is emerging evidence suggesting potential antimicrobial activity associated with quinoline derivatives. The structural characteristics of 6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine may facilitate interactions with microbial targets.
Medicinal Chemistry
The compound has been identified as a lead structure for the development of novel therapeutic agents targeting various diseases. Its unique chemical properties make it suitable for further modifications aimed at enhancing biological activity and selectivity.
Chemical Synthesis
6-Bromo-7-fluoro-N4,8-dimethylquinoline-3,4-diamine serves as an important building block in synthetic organic chemistry. It can undergo various reactions such as oxidation and substitution to yield derivatives with potentially enhanced properties.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
